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Compound of Interest

Compound Name: H-DL-Ala-OMe.HCl

Cat. No.: B556076 Get Quote

Technical Support Center: H-DL-Ala-OMe.HCl
Welcome to the technical support center for handling H-DL-Ala-OMe.HCl. This resource

provides researchers, scientists, and drug development professionals with essential information

for managing the hygroscopic properties of this compound in a laboratory setting.

Frequently Asked Questions (FAQs)
Q1: What is H-DL-Ala-OMe.HCl and why is it used?

A1: H-DL-Ala-OMe.HCl, or DL-Alanine methyl ester hydrochloride, is a derivative of the amino

acid alanine. It is a versatile building block used in peptide synthesis and other biochemical

research.[1][2] Its ester and hydrochloride forms make it a stable and soluble reagent for

incorporating the alanine structure into larger molecules, which is crucial for drug development

and protein engineering.[1][2]

Q2: What does it mean for H-DL-Ala-OMe.HCl to be hygroscopic?

A2: Hygroscopicity is the tendency of a substance to absorb moisture from the surrounding

atmosphere.[3][4] For H-DL-Ala-OMe.HCl, which is typically a dry powder, this means it can

readily pick up water vapor from the air. This can lead to physical changes like clumping and

chemical changes that may affect its stability and reactivity.[4][5]

Q3: How should I store H-DL-Ala-OMe.HCl to minimize moisture absorption?
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A3: Proper storage is critical. H-DL-Ala-OMe.HCl should be kept in a tightly sealed container to

prevent exposure to ambient humidity.[5][6][7] For long-term storage, it is recommended to

keep it in a cool, dry place, such as a desiccator with a suitable drying agent or a controlled

low-humidity environment.[6][8] Product datasheets often recommend storage at 4°C or below,

sealed away from moisture.[1][6]

Q4: Can absorbed moisture affect my experimental results?

A4: Yes, absolutely. The absorbed water can have several negative impacts:

Inaccurate Weighing: The measured mass will include an unknown amount of water, leading

to errors in concentration calculations.

Altered Chemical Properties: The presence of water can affect the compound's solubility and

stability.[5][6]

Degradation: Moisture can promote hydrolysis of the ester group or other degradation

pathways, reducing the purity of the reagent.

Physical Handling Issues: The powder can become clumpy or sticky, making it difficult to

handle and dispense accurately.[4]

Troubleshooting Guide
Problem 1: The H-DL-Ala-OMe.HCl powder has formed clumps or appears "caked" in the

container.

Cause: This is a classic sign of moisture absorption. The container may not have been

sealed properly, or it was opened frequently in a humid environment.

Solution:

Assess Usability: If clumping is minor, you may be able to break up the clumps with a

clean, dry spatula inside a glove box or a low-humidity environment.[5]

Consider Drying: For critical applications, you may need to dry the material. This can be

done by placing it under a high vacuum for several hours. Gentle heating can accelerate
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drying, but care must be taken to avoid thermal decomposition.[5] Always verify the

compound's thermal stability before heating.

Prevent Recurrence: After use, ensure the container is tightly sealed. Consider storing it

inside a desiccator containing fresh desiccant.

Problem 2: I am getting inconsistent results in my reactions, possibly due to inaccurate reagent

concentration.

Cause: If you are weighing the hygroscopic powder in an open lab environment, it will

continuously absorb moisture, leading to inconsistent mass measurements.

Solution:

Minimize Exposure: Weigh the compound as quickly as possible.[5] Have all necessary

equipment ready before opening the container.

Use a Controlled Environment: For best results, handle and weigh H-DL-Ala-OMe.HCl
inside a glove box with a dry nitrogen or argon atmosphere.[9] If a glove box is

unavailable, a desiccator or a balance with a draft shield can help minimize air exposure.

Correct for Water Content: For highly accurate work, the water content of the material

should be determined just before use via a method like Karl Fischer titration. The

calculated mass can then be adjusted to reflect the "dry" weight of the compound.

Problem 3: The compound seems to dissolve poorly or behave differently than expected in my

solvent system.

Cause: Excess absorbed water can alter the polarity and properties of the material,

potentially affecting its solubility characteristics. For instance, while H-DL-Ala-OMe.HCl is
water-soluble, excess moisture might impact its dissolution rate in organic solvents.[1]

Solution:

Ensure Dry Solvents: Always use anhydrous solvents, especially in moisture-sensitive

reactions.
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Dry the Compound: Use the drying procedures mentioned in "Problem 1" to remove

excess water before preparing your solution.

Prepare Solutions in a Dry Environment: If possible, prepare stock solutions inside a glove

box.[6] Solutions should also be stored under an inert atmosphere and with appropriate

seals (e.g., septa) to prevent moisture ingress over time.[6]

Data Presentation
Table 1: Physicochemical Properties of H-DL-Ala-OMe.HCl

Property Value Source

CAS Number 13515-97-4 [1][6]

Molecular Formula C₄H₁₀ClNO₂ [6][7]

Molecular Weight 139.58 g/mol [6][10]

Appearance White to off-white solid/powder [1][6]

Melting Point 154 - 156 °C [1][2]

Key Characteristic Hygroscopic

Table 2: General Classification of Hygroscopicity

This table provides a general framework for classifying the hygroscopic nature of powders. The

specific class for H-DL-Ala-OMe.HCl would be determined experimentally.

Class Description
% Weight Increase (Typical
at 25°C, 80% RH)

1 Non-hygroscopic < 0.2%

2 Slightly hygroscopic ≥ 0.2% but < 2%

3 Moderately hygroscopic ≥ 2% but < 15%

4 Very hygroscopic ≥ 15%
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Experimental Protocols
Methodology: Determining Hygroscopicity by Dynamic
Vapor Sorption (DVS)
Dynamic Vapor Sorption (DVS) is a standard gravimetric technique used to measure the extent

and rate of moisture absorption by a sample at controlled temperature and relative humidity

(RH).[11][12]

Objective: To generate a moisture sorption-desorption isotherm for H-DL-Ala-OMe.HCl, which

quantifies its hygroscopic nature.

Apparatus:

Dynamic Vapor Sorption Analyzer (contains a microbalance in a temperature and humidity-

controlled chamber).

Sample pan (typically mesh or solid depending on the instrument and sample form).

Procedure:

Sample Preparation: Accurately weigh 5-10 mg of H-DL-Ala-OMe.HCl powder into the DVS

sample pan.[13]

Drying/Equilibration: Place the sample in the DVS instrument. Start the experiment by drying

the sample at a constant temperature (e.g., 25°C) under a stream of dry nitrogen (0% RH)

until a stable mass is achieved. This initial mass serves as the dry baseline.

Sorption Phase: Increase the relative humidity in a stepwise manner. For example, increase

from 0% to 90% RH in 10% increments. At each step, the instrument will hold the RH

constant until the sample mass equilibrates (i.e., the rate of mass change is below a set

threshold).[11][12]

Desorption Phase: Once the maximum RH is reached and the mass has stabilized, decrease

the RH in the same stepwise manner back down to 0% RH. Again, allow the sample mass to

equilibrate at each step.[11]
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Data Analysis: The instrument software plots the change in mass (%) versus the relative

humidity. The resulting graph is a sorption-desorption isotherm. The sorption curve shows

moisture uptake as humidity increases, and the desorption curve shows moisture loss as it

decreases. The total mass gained at a high RH (e.g., 80% or 90%) can be used to classify

the material's hygroscopicity (see Table 2).
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Caption: Standard workflow for handling hygroscopic reagents like H-DL-Ala-OMe.HCl.
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Caption: Decision flowchart for troubleshooting common hygroscopicity issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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